![molecular formula C9H9BrO4S B1374346 3-Bromo-5-methanesulfonyl-2-methylbenzoic acid CAS No. 1427379-34-7](/img/structure/B1374346.png)
3-Bromo-5-methanesulfonyl-2-methylbenzoic acid
Overview
Description
“3-Bromo-5-methanesulfonyl-2-methylbenzoic acid” is a chemical compound with the CAS Number: 1427379-34-7 . It has a molecular weight of 293.14 . The compound is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-2-methyl-5-(methylsulfonyl)benzoic acid . The InChI code for this compound is 1S/C9H9BrO4S/c1-5-7(9(11)12)3-6(4-8(5)10)15(2,13)14/h3-4H,1-2H3,(H,11,12) .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Unfortunately, the retrieved data does not provide more detailed physical and chemical properties such as melting point, boiling point, or density.Scientific Research Applications
Synthesis and Characterization
3-Bromo-5-methanesulfonyl-2-methylbenzoic acid is utilized in the synthesis and characterization of various compounds. For instance, it is involved in the synthesis of Chloranthraniliprole, a compound prepared from 2-amino-5-chloro-N,3-dimethylbenzamide and 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, where methanesulfonyl chloride plays a crucial role in the reaction process. The synthesis leads to a product with a purity of 96.05% and an overall yield of 37.0% (Zheng Jian-hong, 2012).
Coordination Polymers
3-Bromo-5-methanesulfonyl-2-methylbenzoic acid is also significant in the study and development of coordination polymers. For example, the Co(II) complexes of 3,5-dinitrobenzoic acid and 3,5-dinitro-4-methylbenzoic acid with 4,4'-bipyridine have been reported. The formation of these complexes and their self-assembly into three-dimensional structures depend on the solvents used, such as acetone and dimethyl sulfoxide. These complexes have been characterized by single-crystal X-ray diffraction studies, indicating their diverse recognition patterns and structural frameworks (V. Pedireddi & S. Varughese, 2004).
Safety And Hazards
The compound has a GHS07 pictogram, indicating that it can cause certain health hazards . The signal word is "Warning" . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and it should be handled only in a well-ventilated area or outdoors . If in eyes, rinse cautiously with water for several minutes . If skin irritation or eye irritation persists, or if swallowed, it’s advised to get medical attention .
properties
IUPAC Name |
3-bromo-2-methyl-5-methylsulfonylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO4S/c1-5-7(9(11)12)3-6(4-8(5)10)15(2,13)14/h3-4H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSFFGBGHLZUDKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)S(=O)(=O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-methanesulfonyl-2-methylbenzoic acid | |
CAS RN |
1427379-34-7 | |
Record name | 3-bromo-5-methanesulfonyl-2-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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